3-chloro-4-hydroxy-6-methyl-1H-pyridin-2-one
Cat. No. B8508202
M. Wt: 159.57 g/mol
InChI Key: IECJTFQINRPWKB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07629363B2
Procedure details
3-Chloro-4-hydroxy-6-methyl-1H-pyridin-2-one (19.2 g, 0.12 mol) and DBU (19.9 mL, 0.13 mol) were dissolved in 70 mL of NMP. 2,4-Difluorobenzylbromide (17 mL, 0.13 mol) was added dropwise and the reaction was heated at 80° C. for 6 hours. The reaction was cooled to room temperature, the solid was filtered, and washed with NMP and hexanes. The solid was dried in a vacuum oven overnight to give a white solid (4.4 g, 13%): 1H NMR (300 MHz, DMSO-d6) δ 11.88 (br s, 1H), 7.63 (app q, J=9 Hz, 1H), 7.33 (app t, J=10 Hz, 1H), 7.16 (app t, J=9 Hz, 1H), 6.37 (s, 1H), 5.24 (s, 2H), 2.20 (s, 3H).
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[C:3](=[O:10])[NH:4][C:5]([CH3:9])=[CH:6][C:7]=1[OH:8].C1CCN2C(=NCCC2)CC1.[F:22][C:23]1[CH:30]=[C:29]([F:31])[CH:28]=[CH:27][C:24]=1[CH2:25]Br>CN1C(=O)CCC1>[Cl:1][C:2]1[C:3](=[O:10])[NH:4][C:5]([CH3:9])=[CH:6][C:7]=1[O:8][CH2:25][C:24]1[CH:27]=[CH:28][C:29]([F:31])=[CH:30][C:23]=1[F:22]
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Inputs
Step One
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Name
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Quantity
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19.2 g
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Type
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reactant
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Smiles
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ClC=1C(NC(=CC1O)C)=O
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Name
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Quantity
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19.9 mL
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Type
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reactant
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Smiles
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C1CCC2=NCCCN2CC1
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Name
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Quantity
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70 mL
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Type
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solvent
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Smiles
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CN1CCCC1=O
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Step Two
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Name
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Quantity
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17 mL
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Type
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reactant
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Smiles
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FC1=C(CBr)C=CC(=C1)F
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction was cooled to room temperature
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FILTRATION
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Type
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FILTRATION
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Details
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the solid was filtered
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WASH
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Type
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WASH
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Details
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washed with NMP and hexanes
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CUSTOM
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Type
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CUSTOM
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Details
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The solid was dried in a vacuum oven overnight
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Duration
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8 (± 8) h
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC=1C(NC(=CC1OCC1=C(C=C(C=C1)F)F)C)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.4 g | |
| YIELD: PERCENTYIELD | 13% | |
| YIELD: CALCULATEDPERCENTYIELD | 12.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
